Cas no 925689-54-9 ((1S)-1-(1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride)

• Product Name: (1S)-1-(1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride
• CAS No: 925689-54-9
• MF: C₉H₁₂ClN₃
• MW: 197.664680480957
• MDL: MFCD29763183
• CID: 2128254
• PubChem ID: 121553830
• Update Time: 2025-04-21

(1S)-1-(1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Me-BIMAH 2HCL
• (1S)-1-(1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride
• AKOS015950550
• DB-019154
• (S)-(-)-2-(a-methylmethanamine)-1H-benzimidazole, min. 98% (S)-Me-BIMAH
• (S)-1-(1H-Benzo[d]imidazol-2-yl)ethan-1-amine hydrochloride
• MFCD12828688
• AC1156
• CS-11124
• (S)-1-(1H-Benzimidazol-2-yl)ethylamine HCl
• (1S)-1-(1H-Benzimidazol-2-yl)ethan-1-amine--hydrogen chloride (1/1)
• (S)-1-(1H-BENZIMIDAZOL-2-YL)ETHYLAMINE HYDROCHLORIDE
• (S)-1-(1H-benzo[d]imidazol-2-yl)ethanamine hydrochloride
• (1S)-1-(1H-1,3-benzodiazol-2-yl)ethan-1-amine hydrochloride
• 925689-54-9
• DTXSID30712326
• (S)-1-(1H-Benzimidazol-2-yl)ethylamine, HCl

• MDL： MFCD29763183
• Inchi： 1S/C9H11N3.ClH/c1-6(10)9-11-7-4-2-3-5-8(7)12-9;/h2-6H,10H2,1H3,(H,11,12);1H/t6-;/m0./s1
• InChI Key： HFHWHWCRHSKBOZ-RGMNGODLSA-N
• SMILES： Cl.N1C2C=CC=CC=2N=C1[C@H](C)N

Computed Properties

• Exact Mass: 197.0719751g/mol
• Monoisotopic Mass: 197.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Melting Point: 170-172°C
• Sensitiveness: air sensitive
• Specific Rotation: -9.2° (c 0.95, CHCl3)